Cas no 1341626-57-0 (3-(4,4-dimethylcyclohexyl)pyrrolidine)

• Product Name: 3-(4,4-dimethylcyclohexyl)pyrrolidine
• CAS No: 1341626-57-0
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 6554317
• PubChem ID: 64436965
• Update Time: 2024-01-13

3-(4,4-dimethylcyclohexyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-dimethylcyclohexyl)pyrrolidine
• EN300-1859611
• AKOS013760417
• 1341626-57-0

• Inchi： 1S/C12H23N/c1-12(2)6-3-10(4-7-12)11-5-8-13-9-11/h10-11,13H,3-9H2,1-2H3
• InChI Key： AJBNJFOXCRRUQB-UHFFFAOYSA-N
• SMILES： N1CCC(C1)C1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines